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Compound of Interest

Compound Name: BMT-145027

Cat. No.: B1574178 Get Quote

Abstract & Core Directive
BMT-145027 is a potent, selective positive allosteric modulator (PAM) of the metabotropic

glutamate receptor 5 (mGluR5) with an EC50 of ~47 nM. It is widely utilized in neuroscience

research, particularly for schizophrenia and cognitive enhancement studies (e.g., Novel Object

Recognition).

Critical Handling Note: BMT-145027 exhibits exceptionally low solubility in standard solvents

compared to typical small molecules. While soluble in DMSO, it requires aggressive

solubilization techniques (heat/sonication) to achieve stock concentrations of ~4–10 mM.

Improper handling will lead to "invisible" micro-precipitation, resulting in erratic biological data.

This guide details the specific thermodynamic inputs required to solubilize this compound and

maintain it in solution.

Physicochemical Profile
Property Value Notes

Molecular Weight 438.83 g/mol

Formula C₂₃H₁₄ClF₃N₄

Appearance White to Light Yellow Solid

LogP (Predicted) ~4.5 - 5.0 Highly Lipophilic

Storage (Powder) -20°C (3 years) Protect from light and moisture
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Solubility Profile & Solvent Compatibility
The solubility of BMT-145027 is the primary bottleneck in experimental design. Unlike many

compounds that dissolve instantly in DMSO, BMT-145027 requires energy input to overcome

crystal lattice energy.

Primary Solvents
DMSO (Dimethyl Sulfoxide):Soluble (~4.35 mg/mL / ~9.9 mM).

Condition: Requires ultrasonic treatment and heating (up to 80°C) to achieve this

concentration.[1]

Stability:[1] Stock solutions are stable at -80°C for 1 year, but prone to precipitation upon

thawing.

Ethanol:Poor/Sparingly Soluble. Not recommended for high-concentration stocks.

Water / PBS / Media:Insoluble.

Constraint: Aqueous buffers should only be introduced at the final dilution step (typically <

0.5% DMSO final concentration).

Solubility Limits Table
Solvent Max Solubility

Molarity (approx.)
[2][3]

Protocol
Requirement

DMSO 4.35 mg/mL ~10 mM
Heat (60-80°C) +

Sonication

Ethanol < 1 mg/mL < 2 mM Not Recommended

Water Insoluble N/A Do not use for stock

PBS (pH 7.4) Insoluble N/A
Precipitates

immediately
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Protocol A: Preparation of 10 mM DMSO Stock
Solution
Objective: Create a stable master stock solution without degrading the compound.

Reagents & Equipment
BMT-145027 Powder (e.g., 5 mg vial).

Anhydrous DMSO (Freshly opened; hygroscopic DMSO reduces solubility).

Ultrasonic water bath.

Heat block or water bath set to 60°C - 80°C.

Workflow Diagram
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Weigh BMT-145027
(e.g., 5 mg)

Add Anhydrous DMSO
(Volume = Mass / 4.38 for 10mM)

Example: 1.14 mL for 5 mg

Visual Inspection:
Cloudy Suspension?

Sonicate (10 mins)
Amplitude: Medium

Yes

Heat to 60°C - 80°C
(5-10 mins)

Visual Inspection:
Clear Yellow Solution?

No (Repeat)

Aliquot immediately
(Single-use vials)

Yes

Store at -80°C

Click to download full resolution via product page

Figure 1: High-Energy Solubilization Workflow. Note the mandatory heating step.
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Step-by-Step Procedure
Calculation: To prepare a 10 mM stock from 5 mg of powder:

Volume (mL) = Mass (mg) / [Concentration (mM) * MW (g/mol) / 1000]

Volume = 5 mg / 4.388 = ~1.14 mL DMSO.

Addition: Add the calculated volume of fresh anhydrous DMSO to the vial.

Initial Mix: Vortex for 30 seconds. Expect the solution to remain cloudy.

Energy Input:

Place the vial in a sonicating water bath for 10 minutes.

If still cloudy, heat the vial to 60°C (up to 80°C is permissible for short durations) for 5–10

minutes.

Why? The crystal lattice of BMT-145027 is stable; heat increases the kinetic energy of the

solvent molecules to break these interactions.

Verification: Hold the vial up to a light source. The solution must be perfectly clear with no

visible particulates.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -80°C.

Protocol B: In Vivo Formulation (Mouse Studies)
Context: For animal studies (e.g., 10–30 mg/kg dosing), a simple DMSO/Water mix will cause

the drug to precipitate in the syringe or peritoneum, leading to low bioavailability. A "complex

vehicle" is required.

Recommended Vehicle: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.

Preparation Logic (Order of Addition is Critical)
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1. Dissolve Compound
in 100% DMSO

2. Add PEG300
(Solubilizer)

Clear Solution 3. Add Tween-80
(Surfactant)

Vortex 4. SLOWLY add Saline
(Aqueous Phase)

Dropwise
Check for Precipitation

Click to download full resolution via product page

Figure 2: "Step-Down" Formulation Strategy to prevent aqueous shock precipitation.

Procedure
Calculate Master Mix: For a 1 mL dose volume:

100 µL DMSO (containing drug)

400 µL PEG300

50 µL Tween-80

450 µL Saline

Solubilize: Dissolve the required amount of BMT-145027 in the DMSO volume first. Ensure it

is clear (heat if necessary).

Stabilize: Add the PEG300 and Tween-80 to the DMSO/Drug mix. Vortex thoroughly. This

creates a "co-solvent shield" around the lipophilic drug molecules.

Dilute: Add the Saline slowly, dropwise while vortexing.

Warning: Adding saline too fast can cause "crashing out" (cloudiness). If this happens,

sonicate immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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